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Compound of Interest

Compound Name: Nonanoic acid-d2

Cat. No.: B15600434

Get Quote

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for Nonanoic
acid-d2 (CAS: 62689-94-5), a deuterated form of Nonanoic acid. Nonanoic acid-d2 is utilized

in research and development, often as an internal standard or tracer in quantitative analysis by

NMR, GC-MS, or LC-MS due to the incorporation of stable heavy isotopes.[1][2] Given its

chemical properties, understanding and implementing rigorous safety protocols is critical to

ensure the well-being of laboratory personnel and to maintain experimental integrity. This

document outlines the substance's properties, associated hazards, handling procedures, and

emergency response protocols.

Physicochemical and Toxicological Properties
Nonanoic acid-d2 shares its primary chemical characteristics with its non-deuterated

counterpart, Nonanoic acid (also known as Pelargonic acid). It is a colorless, oily liquid with a

rancid odor.[3][4] While deuteration can affect pharmacokinetic and metabolic profiles, the

fundamental safety and handling precautions remain consistent with the parent compound.[1]

Table 1: Physical and Chemical Properties of Nonanoic Acid-d2
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Property Value Source(s)

CAS Number 62689-94-5 [1][3]

Molecular Formula C₉H₁₆D₂O₂ [1]

Molecular Weight 160.25 g/mol [1]

Physical State Liquid [3]

Color Colorless [3][5]

Melting Point 12 °C (54 °F) [3]

Boiling Point 254 °C (489 °F) [3]

Density 0.906 g/cm³ [3]

Flash Point 140 °C (284 °F) [3]

Auto-ignition Temp. 355 °C (671 °F) [3]

Water Solubility 0.28 g/L [3]

Partition Coefficient log Pow: 3.42 [3]

| Vapor Pressure| 0.04 hPa at 20 °C |[3] |

Table 2: Summary of Toxicological Data (Primarily based on Nonanoic Acid)
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Hazard Endpoint Observation Source(s)

Acute Oral Toxicity
LD50: 15,000 mg/kg
(mouse); 5,000 mg/kg (rat)

[5]

Acute Intravenous Toxicity LD50: 224 mg/kg (mouse) [5]

Skin Corrosion/Irritation
Causes severe skin burns and

irritation.[3][6]
[3][6]

Eye Damage/Irritation
Causes severe eye damage;

risk of serious injury.[3][6][7]
[3][6][7]

Inhalation Hazard

May be harmful if inhaled;

vapors can cause respiratory

tract irritation.[3]

[3]

Ingestion Hazard

May be harmful if swallowed;

can cause chemical burns in

the oral cavity and

gastrointestinal tract.[3][7]

[3][7]

Carcinogenicity

Not identified as a probable,

possible, or confirmed human

carcinogen by IARC or ACGIH.

[3]

[3]

| Aquatic Toxicity | Harmful to aquatic life with long-lasting effects.[6] |[6] |

Hazard Identification and GHS Classification
Nonanoic acid-d2 is classified as a hazardous substance. It is corrosive and can cause severe

damage upon contact with skin and eyes.[3][7] Vapors may be irritating to the respiratory

system.[7]

Table 3: GHS Hazard Statements

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://cdn.caymanchem.com/cdn/msds/26718m.pdf
https://cdn.caymanchem.com/cdn/msds/26718m.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-7968_2.pdf
https://www.synerzine.com/docs/sds/W91501%20SDS%20(US-English).pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-7968_2.pdf
https://www.synerzine.com/docs/sds/W91501%20SDS%20(US-English).pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-7968_2.pdf
https://www.synerzine.com/docs/sds/W91501%20SDS%20(US-English).pdf
https://datasheets.scbt.com/sc-215581.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-7968_2.pdf
https://www.synerzine.com/docs/sds/W91501%20SDS%20(US-English).pdf
https://datasheets.scbt.com/sc-215581.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-7968_2.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-7968_2.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-7968_2.pdf
https://datasheets.scbt.com/sc-215581.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-7968_2.pdf
https://datasheets.scbt.com/sc-215581.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-7968_2.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-7968_2.pdf
https://www.synerzine.com/docs/sds/W91501%20SDS%20(US-English).pdf
https://www.synerzine.com/docs/sds/W91501%20SDS%20(US-English).pdf
https://www.benchchem.com/product/b15600434/docs?utm_src=pdf-body#technical-guide-safety-and-handling-precautions-for-nonanoic-acid-d2
https://www.cdnisotopes.com/media/catalog/product/d/-/d-7968_2.pdf
https://datasheets.scbt.com/sc-215581.pdf
https://datasheets.scbt.com/sc-215581.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15600434?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Code Statement Source(s)

H314
Causes severe skin burns
and eye damage.

[6]

H315 Causes skin irritation. [5]

H318 Causes serious eye damage. [6]

H319 Causes serious eye irritation. [5]

H402 Harmful to aquatic life. [6]

| H412 | Harmful to aquatic life with long lasting effects. |[5][6] |

Experimental and Laboratory Handling Protocols
Adherence to strict laboratory protocols is mandatory when working with Nonanoic acid-d2 to

minimize exposure risk.

3.1. Engineering Controls

Ventilation: All work must be conducted in a well-ventilated area, preferably within a

laboratory fume hood or under a mechanical exhaust system to prevent inhalation of vapors.

[3][7]

Isolation: Where possible, enclose or isolate the emission source to physically separate the

hazard from the worker.[7]

3.2. Personal Protective Equipment (PPE) A risk assessment should precede all handling

activities to ensure appropriate PPE is selected. The following provides a general guideline.
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Figure 1: PPE Selection and Handling Workflow
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Figure 1: PPE Selection and Handling Workflow

3.3. Safe Handling and Storage
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Handling: Avoid all personal contact, including inhalation of vapors or mists.[3][7] Do not

allow the substance to come into contact with eyes, skin, or clothing.[8] Keep away from

incompatible materials such as strong bases, oxidizing agents, and reducing agents.[7][8]

Storage: Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[7]

Store away from incompatible materials and foodstuffs.[7] Do not use aluminum or

galvanized containers.[7]

Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency.

4.1. Accidental Release Measures In case of a spill, follow a structured response protocol to

ensure safety and proper containment.
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Figure 2: Accidental Spill Response Protocol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Nonanoic acid-d2 | CAS#:62689-94-5 | Chemsrc [chemsrc.com]

2. medchemexpress.com [medchemexpress.com]

3. cdnisotopes.com [cdnisotopes.com]

4. Pelargonic acid - Wikipedia [en.wikipedia.org]

5. cdn.caymanchem.com [cdn.caymanchem.com]

6. synerzine.com [synerzine.com]

7. datasheets.scbt.com [datasheets.scbt.com]

8. fishersci.fr [fishersci.fr]

To cite this document: BenchChem. [Technical Guide: Safety and Handling Precautions for
Nonanoic Acid-d2]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15600434/docs#technical-guide-safety-and-handling-
precautions-for-nonanoic-acid-d2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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